Cas no 2137483-54-4 (1-Amino-4-methyl-3-(propan-2-yloxy)cyclohexane-1-carboxylic acid)

• Product Name: 1-Amino-4-methyl-3-(propan-2-yloxy)cyclohexane-1-carboxylic acid
• CAS No: 2137483-54-4
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• CID: 6492000
• PubChem ID: 165497113
• Update Time: 2025-06-26

1-Amino-4-methyl-3-(propan-2-yloxy)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2137483-54-4
• EN300-1159238
• 1-amino-4-methyl-3-(propan-2-yloxy)cyclohexane-1-carboxylic acid
• 1-Amino-4-methyl-3-(propan-2-yloxy)cyclohexane-1-carboxylic acid

• Inchi： 1S/C11H21NO3/c1-7(2)15-9-6-11(12,10(13)14)5-4-8(9)3/h7-9H,4-6,12H2,1-3H3,(H,13,14)
• InChI Key： ZNIAFUGIVKZLGU-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1CC(C(=O)O)(CCC1C)N

Computed Properties

• Exact Mass: 215.15214353g/mol
• Monoisotopic Mass: 215.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 1-Amino-4-methyl-3-(propan-2-yloxy)cyclohexane-1-carboxylic acid

1-Amino-4-Methyl-3-(Propan-2-Yloxy)Cyclohexane-1-Carboxylic Acid: A Comprehensive Overview

The compound 1-Amino-4-Methyl-3-(Propan-2-Yloxy)Cyclohexane-1-Carboxylic Acid, identified by the CAS number 213748354, is a structurally complex organic molecule with significant potential in various chemical and biological applications. This compound belongs to the class of cyclohexane carboxylic acid derivatives, which have been extensively studied for their unique properties and functionalities.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as asymmetric catalysis and bio-inspired synthesis. These techniques not only enhance the yield but also improve the stereochemical control, making it possible to produce enantiomerically pure samples for further studies.

The molecular structure of this compound is characterized by a cyclohexane ring with multiple substituents: an amino group at position 1, a methyl group at position 4, and a propanol ether group at position 3. The presence of these functional groups imparts versatile reactivity, making it a valuable substrate for further chemical transformations. For instance, the amino group can participate in amide bond formation, while the ether group can undergo nucleophilic substitution reactions under specific conditions.

One of the most promising applications of this compound lies in its potential as a building block in drug discovery. Recent studies have highlighted its ability to modulate cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). This property has sparked interest among pharmaceutical researchers exploring novel therapeutic agents for conditions such as neurodegenerative diseases and inflammatory disorders.

In addition to its biological relevance, this compound has also found utility in materials science. Its unique combination of functional groups allows for the formation of cross-linked polymers with tailored mechanical and thermal properties. These polymers have shown potential in applications ranging from biodegradable packaging materials to advanced drug delivery systems.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the cyclohexane ring followed by sequential introduction of the substituents. One optimized route employs a combination of Friedel-Crafts alkylation and subsequent functionalization steps to achieve the desired structure. This approach ensures high regioselectivity and minimizes side reactions, which are critical for obtaining high-purity products.

From an environmental standpoint, researchers have also investigated the biodegradability of this compound under various conditions. Studies indicate that under aerobic conditions, it undergoes rapid microbial degradation, making it a more eco-friendly alternative compared to some conventional synthetic compounds.

In conclusion, the compound 1-Amino-4-Methyl-3-(Propan-2-Yloxy)Cyclohexane-1-Carboxylic Acid represents a fascinating intersection of organic chemistry and applied sciences. Its versatile structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations across multiple disciplines.